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Compound of Interest

Compound Name: 5-Aminonicotinic acid

Cat. No.: B189487 Get Quote

5-Aminonicotinic acid, also known by its systematic name 5-aminopyridine-3-carboxylic acid,

is a pyridine derivative that incorporates both a basic amino group and an acidic carboxylic acid

group.[1] This bifunctional nature makes it a valuable building block in organic synthesis. It is

an aromatic amine and an aminopyridine.[2][3] Functionally related to nicotinic acid, it serves

as a metabolite and a precursor in the synthesis of various biologically active agents and

coordination polymers.[2][3][4] This document provides a comprehensive overview of its

fundamental properties, synthesis, and applications for researchers, scientists, and drug

development professionals.

Core Properties
5-Aminonicotinic acid presents as an off-white to golden-brown crystalline powder at room

temperature.[4][5][6] It should be stored in a dark place under an inert atmosphere at room

temperature to ensure its stability, which is reported to be at least two years under these

conditions.[6][7]
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Identifier Value

CAS Number 24242-19-1[2][8]

Molecular Formula C₆H₆N₂O₂[2][8]

Molecular Weight 138.12 g/mol [2][8]

IUPAC Name 5-aminopyridine-3-carboxylic acid[2]

Synonyms 5-Aminopyridine-3-carboxylic Acid[8], 5-ANA[1]

InChI
InChI=1S/C6H6N2O2/c7-5-1-4(6(9)10)2-8-3-

5/h1-3H,7H2,(H,9,10)[2]

InChIKey BYIORJAACCWFPU-UHFFFAOYSA-N[2]

SMILES C1=NC=C(N)C=C1C(O)=O[9]

Property Value

Melting Point 293 °C[4][6]

Boiling Point 253.51°C (rough estimate)[4][6]

Density 1.3471 (rough estimate)[4][6]

pKa 2.36±0.10 (Predicted)[4][6]

Solubility >20.7 µg/mL (at pH 7.4)[2]

Appearance
Off-white to Golden-brown Crystalline Powder[4]

[5][6]

Technique Key Data Points

Mass Spectrometry (GC-MS)
m/z Top Peak: 138; 2nd Highest: 93; 3rd

Highest: 66[2]

Infrared (FTIR) Technique: KBr WAFER[2]

¹H-NMR Identity confirmed by ¹H-NMR[7]
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Synthesis and Reactivity
The synthesis of 5-aminonicotinic acid commonly involves the substitution of a leaving group

on the pyridine ring with an amino group.[1][5] Due to the presence of both an acidic and a

basic group, careful control of pH is necessary during its preparation.[1] The carboxylic group

can readily undergo reactions like esterification without interference from the pyridine ring or

the amino group.[1]

A prevalent method for synthesizing 5-aminonicotinic acid is from 5-bromonicotinic acid.[3][5]

This process involves heating 5-bromonicotinic acid with ammonia in the presence of a copper

catalyst.[3][5]
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Synthesis of 5-Aminonicotinic Acid

5-Bromonicotinic Acid

Autoclave Reaction
120-180°C, 16-19 hours

Ammonia (aq)
Copper Sulfate Pentahydrate

Reaction Mixture

Wash with Sodium Sulfide (aq)
to remove Copper ions

Filtrate

Adjust pH to 4-5
with HCl

Precipitation and Filtration

5-Aminonicotinic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications of 5-Aminonicotinic Acid

5-Aminonicotinic Acid

Chemical Synthesis

Coordination Polymers Bioluminescent Reagents Biologically Active Agents

Pharmaceutical Industry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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